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Introduction

3,5-Diethyloctane is a branched alkane with the molecular formula C12H26. As a saturated
hydrocarbon, it finds applications in lubricant formulations, as a nonpolar solvent, and as a
reference compound in analytical chemistry. The synthesis of specifically branched alkanes like
3,5-diethyloctane is of interest to researchers in organic synthesis and materials science for
structure-property relationship studies. This technical guide provides a comprehensive
overview of plausible synthetic routes to 3,5-diethyloctane from readily available starting
materials, focusing on the Grignard reaction and the Wurtz coupling. Detailed, albeit
theoretical, experimental protocols are presented, along with data summaries and visual
representations of the synthetic pathways.

Physicochemical Properties of 3,5-Diethyloctane

A summary of the known physical properties of 3,5-diethyloctane is presented in Table 1.
Spectroscopic data for this specific isomer is not widely available in public databases;
therefore, expected NMR and mass spectrometry characteristics are derived from its structure
and data for analogous compounds.
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Table 1: Physicochemical and Spectroscopic Data of 3,5-Diethyloctane
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Property Value

Molecular Formula C12H26

Molecular Weight 170.34 g/mol

CAS Number 62183-93-1

Boiling Point 197 °C (estimated)[1]
Melting Point -50.8 °C (estimated)[1]
Density 0.7617 g/cm? (estimated)[1]

Refractive Index

1.4263 (estimated)[1]

Expected 'H NMR (CDCls)

o (ppm) Signal
~0.9 t, 12H (4 x -CH2CH3)
~1.2-1.4 m, 12H (overlapping -CHz- and -CH-)

Expected 13C NMR (CDCls)

o (ppm) Assignment

~14 -CH2CHs

~25 -CH2CHs

~30-40 other -CH2- and -CH-

Expected Mass Spectrum (EI)

m/z Fragment

170 [M]*

141 [M - C2Hs]*

113 [M - CaHs]*

85 [CeHas]*

57 [CaHo]* (base peak)
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Synthetic Strategies

Two primary retrosynthetic disconnections for 3,5-diethyloctane are considered: a Grignard-
based approach and a Wurtz coupling reaction.

Method 1: Grighard Synthesis and Reduction

This versatile two-stage approach involves the construction of a tertiary alcohol with the desired
carbon skeleton via a Grignard reaction, followed by the reduction of the hydroxyl group to yield

the target alkane.

Reaction Scheme:

Stage 1: Grignard Reaction

5-Ethyl-4-octanone

5-Ethyl-4-propyl-octan-4-ol

Propylmagnesium bromide

Stage 2: Reduction

| Triethylsilane, TFA, CH2Clz i
5-Ethyl-4-propyl-octan-A-oI| »| 3,5-Diethyloctane

Anhydrous diethyl ether, Reflux

3-Bromohexane
[
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3,5-Diethyloctane Sodium bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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